2,4-dimethoxy-N-(2-methoxyphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide

• IUPAC Name: 2,4-dimethoxy-N-(2-methoxyphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide
• InChI: InChI=1S/C21H24N2O5/c1-26-15-10-11-16(19(13-15)28-3)21(25)23(14-22-12-6-9-20(22)24)17-7-4-5-8-18(17)27-2/h4-5,7-8,10-11,13H,6,9,12,14H2,1-3H3
• InChI Key: VFVDYIWQDZJZMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N(CN2CCCC2=O)C3=CC=CC=C3OC)OC
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol
• CAS No.: 852155-57-8

Description

This compound is a benzamide derivative featuring a 2,4-dimethoxybenzoyl core, an N-(2-methoxyphenyl) substituent, and an N-[(2-oxopyrrolidin-1-yl)methyl] group. While direct pharmacological data for this compound are absent in the provided evidence, its structural analogs suggest roles in receptor modulation or enzyme inhibition, particularly given the prevalence of benzamide derivatives in medicinal chemistry .

Biological Activity

The compound 2,4-dimethoxy-N-(2-methoxyphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide is an emerging chemical entity with potential therapeutic applications. This article provides a comprehensive overview of its biological activity, including synthesis, pharmacological properties, and structure-activity relationships (SARs).

Synthesis

The synthesis of this compound typically involves the reaction of 2-methoxyphenylamine with a suitable benzoyl chloride derivative, followed by the introduction of the pyrrolidine moiety. Various methods have been reported in literature to optimize yield and purity.

Pharmacological Properties

Research indicates that 2,4-dimethoxy-N-(2-methoxyphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide exhibits several biological activities:

• Anti-inflammatory Activity : Studies suggest that this compound may act as a multi-target inhibitor of inflammatory pathways, similar to other compounds in its class. Its structure allows for interactions with key enzymes involved in inflammation, such as COX-2 and lipoxygenases .
• Antioxidant Properties : Preliminary assays indicate that this compound can scavenge free radicals, potentially offering protective effects against oxidative stress in cellular models .
• Cytotoxicity Against Cancer Cells : In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent. The mechanism appears to involve the modulation of apoptotic pathways and cell cycle arrest .

The proposed mechanism of action includes:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in inflammatory responses and cancer proliferation.
• Interaction with Cellular Signaling Pathways : It is hypothesized that the compound can modulate signaling pathways such as NF-kB and MAPK, which are crucial in inflammation and cancer progression.

Structure-Activity Relationship (SAR)

The SAR studies highlight the importance of specific functional groups in enhancing biological activity:

• Methoxy Substituents : The presence of methoxy groups on the benzene ring enhances lipophilicity and bioavailability.
• Pyrrolidine Ring : This moiety is critical for receptor binding and may influence the compound's pharmacokinetic properties.

Case Studies

• Anti-inflammatory Effects : A study demonstrated that treatment with this compound reduced inflammatory markers in a murine model of arthritis, indicating its potential therapeutic application in chronic inflammatory diseases .
• Cancer Cell Line Testing : In a recent assay involving breast cancer cell lines, the compound exhibited IC50 values comparable to established chemotherapeutics, suggesting its viability as a candidate for further development .

Data Summary

Biological Activity	Assay Type	Result	Reference
Anti-inflammatory	Murine Model	Reduced inflammation markers
Cytotoxicity	Cancer Cell Lines	IC50 comparable to chemotherapeutics
Antioxidant	Free Radical Scavenging	Significant scavenging activity

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Reactivity and Yield

• N-(2-Methoxyphenyl)-2-((3-nitrobenzyl)oxy)benzamide (): Structure: Contains a nitrobenzyloxy group at the 2-position and a 2-methoxyphenylamide. Synthesis: Achieved via microwave-assisted coupling (86% yield), indicating high efficiency due to electron-withdrawing nitro groups facilitating nucleophilic substitution .
• N-Hydroxy-4-((1-(3-hydroxypropyl)-3-(2-methoxyphenyl)ureido)methyl)benzamide (5b, ): Structure: Features a hydroxamic acid and urea linker. Synthesis: Yielded 84% via carbodiimide-mediated coupling. The urea group’s rigidity contrasts with the target’s flexible pyrrolidinone-methyl chain .

Physicochemical Properties

• Solubility: The 2,4-dimethoxy groups in the target compound enhance hydrophilicity compared to simpler benzamides like N-(2-methoxyphenyl)benzamide ().
• Stability: The lactam ring in the target compound may confer greater hydrolytic stability compared to esters (e.g., Methyl 4-(2-(2-methoxybenzamido)phenoxy)benzoate, ), which are prone to enzymatic cleavage .

Key Observations

• Synthetic Accessibility : The target compound’s synthesis may require multi-step coupling due to its branched substituents, contrasting with simpler benzamides (e.g., ).
• Pharmacological Potential: While lacking direct activity data, its structural similarity to 5-HT1A antagonists () and HDAC6 inhibitors () suggests possible CNS or oncology applications.
• Optimization Opportunities : Introducing halogen atoms (e.g., fluorine in p-MPPF) or hydroxamic acids could enhance target engagement or solubility .